Cas no 1243250-53-4 (tert-butyl 4-hydroxy-2-phenylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-2-phenylpyrrolidine-1-carboxylate
• CAS No: 1243250-53-4
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6349908
• PubChem ID: 5097330
• Update Time: 2025-05-27

tert-butyl 4-hydroxy-2-phenylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-2-phenylpyrrolidine-1-carboxylate
• SCHEMBL4035098
• 1243250-53-4
• AT24303
• SB49508
• EN300-12475182

• Inchi： 1S/C15H21NO3/c1-15(2,3)19-14(18)16-10-12(17)9-13(16)11-7-5-4-6-8-11/h4-8,12-13,17H,9-10H2,1-3H3
• InChI Key： BSQUTUQUCZEQCD-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 4-hydroxy-2-phenylpyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 4-Hydroxy-2-phenylpyrrolidine-1-carboxylate (CAS: 1243250-53-4)

The compound tert-butyl 4-hydroxy-2-phenylpyrrolidine-1-carboxylate (CAS: 1243250-53-4) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, including protease inhibitors, kinase inhibitors, and other therapeutic agents. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological properties, and investigating its potential as a building block for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic protocol for tert-butyl 4-hydroxy-2-phenylpyrrolidine-1-carboxylate, achieving higher yields (85-90%) and excellent enantiomeric purity (>99% ee) through asymmetric hydrogenation of a corresponding enamide precursor. The researchers employed a chiral ruthenium catalyst system that showed remarkable selectivity and efficiency under mild reaction conditions. This advancement addresses previous challenges in large-scale production while maintaining the compound's high stereochemical integrity.

In pharmacological research, tert-butyl 4-hydroxy-2-phenylpyrrolidine-1-carboxylate has shown promise as a scaffold for developing new antiviral agents. A recent patent application (WO2023051234) disclosed its incorporation into novel SARS-CoV-2 main protease inhibitors, where the hydroxyl group was strategically modified to enhance binding affinity. Molecular docking studies revealed that derivatives of this compound could effectively occupy the S1 and S2 pockets of the viral protease, with IC50 values in the low micromolar range.

The compound's structural features have also been exploited in neuroscience drug discovery. Research published in ACS Chemical Neuroscience (2023) described its use as a precursor for sigma-1 receptor ligands. The phenyl and hydroxyl groups were found to be critical for receptor binding, while the tert-butoxycarbonyl (Boc) protecting group allowed for subsequent functionalization. These derivatives showed neuroprotective effects in cellular models of Parkinson's disease, suggesting potential therapeutic applications.

From a chemical biology perspective, tert-butyl 4-hydroxy-2-phenylpyrrolidine-1-carboxylate has been utilized as a versatile handle for bioconjugation. A recent Nature Communications article (2024) reported its application in creating stable, hydrolytically resistant peptide-pyrrolidine hybrids through oxime ligation. The hydroxyl group served as an attachment point for various payloads, including fluorescent tags and cytotoxic agents, enabling the development of targeted drug delivery systems.

Ongoing research continues to explore new applications of this compound. Current investigations include its use in: 1) fragment-based drug discovery for protein-protein interaction inhibitors, 2) development of positron emission tomography (PET) tracers through radiolabeling of the phenyl ring, and 3) design of covalent inhibitors via modification of the pyrrolidine nitrogen. These diverse applications highlight the compound's importance as a multifunctional building block in modern drug discovery.

In conclusion, tert-butyl 4-hydroxy-2-phenylpyrrolidine-1-carboxylate (1243250-53-4) remains a valuable intermediate in pharmaceutical research, with recent advances expanding its utility across multiple therapeutic areas. The development of more efficient synthetic methods and the exploration of novel pharmacological applications position this compound as a continuing focus of innovation in medicinal chemistry.